Cas no 2743442-37-5 (1-[(Fluorosulfonyl)amino]pent-4-yn-1-one)

• Product Name: 1-[(Fluorosulfonyl)amino]pent-4-yn-1-one
• CAS No: 2743442-37-5
• MF: C₅H₆FNO₃S
• MW: 179.16944360733
• CID: 6019851
• PubChem ID: 165691873
• Update Time: 2025-05-23

1-[(Fluorosulfonyl)amino]pent-4-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 2743442-37-5
• EN300-37277978
• 1-[(fluorosulfonyl)amino]pent-4-yn-1-one
• 1-[(Fluorosulfonyl)amino]pent-4-yn-1-one

• Inchi： 1S/C5H6FNO3S/c1-2-3-4-5(8)7-11(6,9)10/h1H,3-4H2,(H,7,8)
• InChI Key： PZSGSRZZZRZPGU-UHFFFAOYSA-N
• SMILES： S(NC(CCC#C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 179.00524239g/mol
• Monoisotopic Mass: 179.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-[(Fluorosulfonyl)amino]pent-4-yn-1-one

1-[(Fluorosulfonyl)amino]pent-4-yn-1-one: A Comprehensive Overview

1-[(Fluorosulfonyl)amino]pent-4-yn-1-one, also known by its CAS number 2743442-37-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound is characterized by its unique structure, which combines a fluorosulfonyl group with a pentynone backbone, making it a valuable tool in modern chemical research. The molecule's design allows for a wide range of applications, from drug discovery to the development of advanced materials.

The synthesis of 1-[(Fluorosulfonyl)amino]pent-4-yn-1-one involves a series of carefully controlled reactions, often utilizing transition metal catalysts to achieve the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis or continuous-flow reactors, to enhance the efficiency of its production.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. The fluorosulfonyl group imparts unique electronic properties, enabling the molecule to participate in a variety of reactions, including nucleophilic substitutions, cycloadditions, and cross-coupling reactions. These reactions are critical in the construction of complex molecular architectures, particularly in the pharmaceutical industry where precise control over molecular structure is essential.

In terms of applications, 1-[(Fluorosulfonyl)amino]pent-4-yn-1-one has found significant use in the development of novel catalysts. Its ability to stabilize reactive intermediates makes it an ideal candidate for catalytic cycles involving transition metals. Recent studies have demonstrated its effectiveness in promoting enantioselective reactions, which are crucial for the production of chiral pharmaceuticals. Additionally, this compound has been employed in the synthesis of advanced materials, such as low-dimensional nanomaterials and functional polymers.

The physical and chemical properties of this compound are equally intriguing. Its high thermal stability and solubility in common organic solvents make it suitable for a wide range of experimental conditions. The presence of the pentynone group also contributes to its reactivity, allowing it to undergo various transformations under mild conditions. Researchers have extensively studied its spectroscopic properties, including UV-vis and NMR spectra, to gain deeper insights into its electronic structure and reactivity.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 1-[(Fluorosulfonyl)amino]pent-4-yn-one. Advanced quantum mechanical calculations have provided detailed insights into its electronic configuration and reaction mechanisms. These computational studies have been instrumental in predicting new reactivity patterns and guiding experimental designs for novel applications.

In conclusion, 1-[(Fluorosulfonyl)amino]pent-four yn-one stands as a testament to the ingenuity and precision of modern chemical research. Its unique structure, combined with cutting-edge synthetic methods and applications across multiple disciplines, positions it as a key player in the advancement of science and technology. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to grow even further.